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Introduction
2,5-Anhydromannose, a fascinating and reactive carbohydrate, holds a unique position at the

intersection of polymer chemistry and glycobiology. Structurally, it is a furanose derivative of

mannose, characterized by an anhydro bridge between carbons 2 and 5. This seemingly subtle

modification imparts significant chemical reactivity, making it a valuable building block in the

synthesis of novel biomaterials and a molecule of interest in the study of carbohydrate

metabolism. This guide provides a comprehensive overview of the physicochemical properties

of 2,5-Anhydromannose, its synthesis and characterization, and its emerging applications in

drug development and beyond.

Chemical Identity and Structure
2,5-Anhydromannose, also known by its trivial name Chitose, is systematically named

(2S,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolane-2-carbaldehyde[1]. Its chemical

structure is defined by a five-membered furanose ring, a departure from the more common six-

membered pyranose form of mannose. In aqueous solutions, it exists as a mixture of the acetal

and aldehyde forms[2][3].

Key Identifiers:
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Property Value

CAS Number 495-75-0[2][3]

Molecular Formula C₆H₁₀O₅[2][3]

Molecular Weight 162.14 g/mol [2][3]

Synonyms Chitose, D-2,5-Anhydromannose[2]

The stereochemistry of 2,5-Anhydromannose is crucial to its biological recognition and

chemical behavior. The specific arrangement of its hydroxyl groups and the anhydro bridge

dictates its three-dimensional shape and interactions with enzymes and other biomolecules.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2,5-Anhydromannose is

essential for its handling, characterization, and application.

Physical Properties
2,5-Anhydromannose is typically supplied as a pale yellow or yellow to orange solid[2]. It is

described as a low-melting solid, though a precise experimental melting point for the pure

crystalline form is not widely reported in the literature. It is also known to be hygroscopic,

necessitating storage under an inert atmosphere to prevent moisture absorption[2].

Summary of Physical Properties:

Property Value Source

Appearance
Pale yellow or yellow to orange

solid
[2]

Boiling Point (Predicted) 404.7 ± 45.0 °C

Density (Predicted) 1.639 ± 0.06 g/cm³

Specific Rotation +29.3° (c = 0.2, Water) [2]
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Solubility
2,5-Anhydromannose exhibits limited solubility in common laboratory solvents. It is slightly

soluble in water and methanol[2]. This property is an important consideration for its use in

aqueous biological assays and in purification protocols.

Stability
As a furanose sugar, the stability of 2,5-Anhydromannose is influenced by factors such as pH

and temperature. Furanose rings are generally less stable than their pyranose counterparts

due to higher ring strain[4][5]. In acidic conditions, there is a potential for hydrolysis of the

glycosidic bond or other acid-catalyzed rearrangements. The aldehyde group also makes it

susceptible to oxidation. For long-term storage, it is recommended to keep 2,5-
Anhydromannose at -20°C under an inert atmosphere[2].

Synthesis and Purification
The most common and well-established method for the synthesis of 2,5-Anhydromannose is

through the nitrous acid depolymerization of chitosan, a readily available biopolymer derived

from chitin[6]. This reaction specifically cleaves the glycosidic linkages of the D-glucosamine

units in chitosan, resulting in the formation of oligosaccharides with a 2,5-Anhydromannose
unit at the reducing end[6].

Experimental Protocol: Synthesis of 2,5-
Anhydromannose-terminated Oligomers from Chitosan
This protocol is adapted from established literature procedures[6].

Materials:

Chitosan

Hydrochloric acid (HCl)

Sodium nitrite (NaNO₂)

Ammonium hydroxide (NH₄OH)
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Deionized water

Procedure:

Dissolve chitosan in a dilute aqueous solution of hydrochloric acid to fully solubilize the

polymer.

Prepare a fresh aqueous solution of sodium nitrite.

Add the sodium nitrite solution to the chitosan solution and allow the reaction to proceed at

room temperature for a set period (e.g., 12 hours) to achieve the desired degree of

depolymerization.

Precipitate the resulting oligomers by raising the pH of the solution to approximately 9 with

the addition of ammonium hydroxide.

Wash the precipitate several times with deionized water until the pH is neutral.

Lyophilize the washed precipitate to obtain the 2,5-Anhydromannose-terminated

chitooligosaccharides as a white powder.

Chitosan Dissolution in aq. HCl Nitrous Acid
Depolymerization (NaNO₂)

Precipitation with
NH₄OH (pH ~9)

Washing with
Deionized Water Lyophilization 2,5-Anhydromannose-

terminated Oligomers

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,5-Anhydromannose-terminated oligomers.

Purification
Purification of 2,5-Anhydromannose, particularly to obtain the pure monomer, can be

challenging due to its reactivity and the presence of oligomeric byproducts. Size-exclusion

chromatography (SEC) is a commonly employed technique to separate the monomer from the

oligomeric mixture.

Spectroscopic Characterization
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A combination of spectroscopic techniques is essential for the unambiguous identification and

characterization of 2,5-Anhydromannose.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the structure of 2,5-
Anhydromannose. The ¹H NMR spectrum will show characteristic signals for the protons on

the furanose ring and the hydroxymethyl group. The anomeric proton of the aldehyde form is

also a key diagnostic signal. In D₂O, the aldehyde proton may exist in equilibrium with its

hydrated gem-diol form.

Expected ¹H NMR Chemical Shifts (in D₂O):

Anomeric Proton (Aldehyde): A distinct signal, the chemical shift of which can be sensitive to

hydration.

Ring Protons (H2-H5): A complex series of multiplets in the region of approximately 3.5-4.5

ppm.

Hydroxymethyl Protons (H6): Signals corresponding to the two diastereotopic protons of the

-CH₂OH group.

Expected ¹³C NMR Chemical Shifts:

Anomeric Carbon (Aldehyde): A downfield signal characteristic of an aldehyde carbonyl.

Ring Carbons (C2-C5): Signals in the carbohydrate region of the spectrum.

Hydroxymethyl Carbon (C6): An upfield signal corresponding to the -CH₂OH carbon.

Infrared (IR) Spectroscopy
FTIR spectroscopy provides information about the functional groups present in 2,5-
Anhydromannose.

Key IR Absorption Bands:
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O-H Stretching: A broad and strong absorption band in the region of 3200-3600 cm⁻¹,

characteristic of the hydroxyl groups.

C-H Stretching: Absorptions in the 2800-3000 cm⁻¹ region.

C=O Stretching (Aldehyde): A sharp, strong absorption band around 1730 cm⁻¹, confirming

the presence of the aldehyde functionality.

C-O Stretching: Multiple strong bands in the fingerprint region (1000-1200 cm⁻¹)

corresponding to the C-O single bonds of the alcohols and the ether linkage in the furanose

ring.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and can provide structural

information through fragmentation analysis. For 2,5-Anhydromannose, the molecular ion peak

[M+H]⁺ or [M+Na]⁺ would be expected at m/z 163.06 or 185.04, respectively, in positive ion

mode. The fragmentation pattern would likely involve the loss of water molecules from the

hydroxyl groups and cleavage of the furanose ring.

Chemical Reactivity
The chemical reactivity of 2,5-Anhydromannose is dominated by its aldehyde functional

group, which is a key feature for its use as a chemical building block. The aldehyde is

susceptible to nucleophilic attack, making it a versatile handle for conjugation and

derivatization.

Reactions with Nucleophiles
The aldehyde group of 2,5-Anhydromannose readily reacts with various nucleophiles, such as

amines, hydrazines, and hydroxylamines, to form imines, hydrazones, and oximes,

respectively. These reactions are often used to attach other molecules to 2,5-
Anhydromannose-containing structures, for example, in the functionalization of

chitooligosaccharides.
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2,5-Anhydromannose
(Aldehyde form)
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(Imine, Hydrazone, Oxime)

Nucleophilic Attack

Nucleophile
(e.g., R-NH₂, R-NHNH₂, R-ONH₂)
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Caption: Reactivity of the aldehyde group of 2,5-Anhydromannose with nucleophiles.

Biological Activity and Applications in Drug
Development
2,5-Anhydromannose and its derivatives have garnered interest in the field of drug

development, primarily due to their potential as mimics of natural carbohydrates and their ability

to interact with carbohydrate-processing enzymes.

Glycosidase Inhibition
The structural similarity of 2,5-Anhydromannose to mannose suggests its potential as an

inhibitor of mannosidases, enzymes that play crucial roles in glycoprotein processing and other

biological pathways. While detailed kinetic studies on the inhibitory activity of 2,5-
Anhydromannose itself are not extensively reported, related anhydro sugars and their

derivatives have been shown to inhibit various glycosidases. Further research is warranted to

fully characterize the inhibitory profile of 2,5-Anhydromannose against a panel of

glycosidases to explore its therapeutic potential.

Drug Delivery and Biomaterials
The reactive aldehyde group of 2,5-Anhydromannose makes it an attractive component for

the development of drug delivery systems and novel biomaterials. Chitooligosaccharides

terminating in 2,5-Anhydromannose can be functionalized with targeting ligands, imaging
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agents, or therapeutic molecules. These modified oligosaccharides can then be used to create

targeted drug delivery vehicles or biocompatible hydrogels for tissue engineering applications.

Conclusion
2,5-Anhydromannose is a carbohydrate with unique structural features and chemical reactivity

that make it a valuable tool for researchers in chemistry, biology, and materials science. Its

synthesis from the abundant biopolymer chitosan provides a sustainable route to this

interesting molecule. While much is known about its basic physicochemical properties and its

reactivity, further research is needed to fully elucidate its biological activities and to harness its

full potential in drug development and other advanced applications. This guide provides a solid

foundation for scientists and researchers working with or interested in exploring the potential of

2,5-Anhydromannose.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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